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molecular formula C9H4F3NOS B8303436 2-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate

2-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate

Cat. No. B8303436
M. Wt: 231.20 g/mol
InChI Key: IIQUZUAYURATPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07135466B2

Procedure details

2-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate was prepared using commercially available 2-(trifluoromethyl)-1-benzenecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 4-[(6,7-Dimethoxy-4-quinolyl)oxy]-2-fluoroaniline (50 mg) was dissolved in toluene (5 ml) and ethanol (1 ml) to prepare a solution. A solution of 2-(trifluoromethyl)-1-benzenecarbonyl isothiocyanate in ethanol (1 ml) was then added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (69 mg, yield 80%).
Name
2-(trifluoromethyl)-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Reaction Step One
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]-2-fluoroaniline
Quantity
50 mg
Type
reactant
Reaction Step Two
Name
toluene
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
2-(trifluoromethyl)-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Four
Name
2-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate
Name
title compound
Yield
80%

Identifiers

REACTION_CXSMILES
FC(F)(F)C1C=CC=CC=1C(Cl)=O.[CH3:14][O:15][C:16]1[CH:17]=[C:18]2[C:23](=[CH:24][C:25]=1[O:26][CH3:27])[N:22]=[CH:21][CH:20]=[C:19]2[O:28][C:29]1[CH:35]=[CH:34][C:32]([NH2:33])=[C:31]([F:36])[CH:30]=1.[F:37][C:38]([F:51])([F:50])[C:39]1[CH:44]=[CH:43][CH:42]=[CH:41][C:40]=1[C:45]([N:47]=[C:48]=[S:49])=[O:46]>C1(C)C=CC=CC=1.C(O)C>[F:50][C:38]([F:37])([F:51])[C:39]1[CH:44]=[CH:43][CH:42]=[CH:41][C:40]=1[C:45]([N:47]=[C:48]=[S:49])=[O:46].[CH3:14][O:15][C:16]1[CH:17]=[C:18]2[C:23](=[CH:24][C:25]=1[O:26][CH3:27])[N:22]=[CH:21][CH:20]=[C:19]2[O:28][C:29]1[CH:35]=[CH:34][C:32]([NH:33][C:48]([NH:47][C:45](=[O:46])[C:40]2[CH:41]=[CH:42][CH:43]=[CH:44][C:39]=2[C:38]([F:37])([F:51])[F:50])=[S:49])=[C:31]([F:36])[CH:30]=1

Inputs

Step One
Name
2-(trifluoromethyl)-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Smiles
FC(C1=C(C=CC=C1)C(=O)Cl)(F)F
Step Two
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]-2-fluoroaniline
Quantity
50 mg
Type
reactant
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=CC(=C(N)C=C1)F
Name
toluene
Quantity
5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Three
Name
2-(trifluoromethyl)-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C1=C(C=CC=C1)C(=O)N=C=S)(F)F
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O
Step Four
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate
Type
product
Smiles
FC(C1=C(C=CC=C1)C(=O)N=C=S)(F)F
Name
title compound
Type
product
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=CC(=C(C=C1)NC(=S)NC(C1=C(C=CC=C1)C(F)(F)F)=O)F
Measurements
Type Value Analysis
AMOUNT: MASS 69 mg
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.